Cas no 1796292-06-2 (1-[(Benzyloxy)carbonyl]-2-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid)

• Product name: 1-[(Benzyloxy)carbonyl]-2-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• CAS No: 1796292-06-2
• MF: C₁₉H₁₉NO₄
• MW: 325.358465433121
• CID: 5638936
• PubChem ID: 108495853

1-[(Benzyloxy)carbonyl]-2-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1796292-06-2
• EN300-27782840
• 1-[(benzyloxy)carbonyl]-2-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• 1-[(Benzyloxy)carbonyl]-2-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid

• Inchi： 1S/C19H19NO4/c1-13-11-16(18(21)22)15-9-5-6-10-17(15)20(13)19(23)24-12-14-7-3-2-4-8-14/h2-10,13,16H,11-12H2,1H3,(H,21,22)
• InChI Key： ULJKRVBYCWQGFU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C2C=CC=CC=2C(C(=O)O)CC1C)=O

Computed Properties

• Exact Mass: 325.13140809g/mol
• Monoisotopic Mass: 325.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids